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Introduction to Vimirogant

Vimirogant (also known as VTP-43742) acts as an inverse agonist of the Retinoic Acid Receptor-related

Orphan Nuclear Receptor γt (RORγt) [1]. This transcription factor is a master regulator of the differentiation

and function of T-helper 17 (Th17) cells, which produce pro-inflammatory cytokines like IL-17A [2]. The

therapeutic strategy behind Vimirogant was to orally inhibit a target upstream in the IL-23/Th17 signaling

pathway, potentially offering a broader effect than biologics that target single cytokines [2]. Its development

for psoriasis reached Phase IIa clinical trials but was discontinued in 2018 [2].

Mechanism of Action & Signaling Pathway

The diagram below illustrates the core signaling pathway that Vimirogant targets.
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Vimirogant inhibits RORγt, suppressing Th17-driven inflammation.

Vimirogant binds to the ligand-binding domain of RORγt, which disrupts its function and is characterized as

an inverse agonist [1] [2]. This binding is thought to disturb the conformation of Helix 12 in the receptor,

which is critical for its transcriptional activity [2]. The primary cellular outcome is the inhibition of Th17

cell differentiation and a consequent reduction in the production of key cytokines like IL-17A, IL-17F, and

IL-22 [3] [4].

Quantitative Binding & Potency Data

The table below summarizes key quantitative data for Vimirogant's activity.
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Assay Type
Measured
Value

Experimental Context

Binding Affinity (Ki) 3.5 nM [3] [4] Direct binding to RORγt protein [3] [4].

Functional Potency
(IC₅₀)

17 nM [3] [4] RORγt reporter gene assay [3] [4].

Cellular Potency
(IC₅₀)

18 nM [3] [4] IL-17A inhibition in human peripheral blood mononuclear
cells (hPBMCs) [3] [4].

Cellular Potency
(IC₅₀)

57 nM [3] [4] IL-17A inhibition in mouse splenocytes [3] [4].

Cellular Potency
(IC₅₀)

192 nM [3] [4] IL-17A inhibition in human whole blood [3] [4].

Selectivity >1,000-fold [3]
[1]

Selective for RORγt over RORα and RORβ isotypes [3] [1].

Key Experimental Methodologies

The robust data on Vimirogant is derived from a suite of standardized biochemical and cellular assays.

Biochemical Binding and Reporter Gene Assays: The binding affinity (Ki) was likely determined
using a radio-ligand RORγ binding scintillation proximity assay [1]. The primary functional

potency (IC₅₀) was measured in a cellular reporter gene assay (RGA), where a plasmid containing
an RORγt-responsive promoter driving a luciferase gene is transfected into cells. Inhibition of

luciferase activity by the compound reflects its functional antagonism [2].
In Vitro Cellular Assays: To measure functional effects in biologically relevant systems, key

experiments included:
Inhibition of IL-17A secretion from activated human peripheral blood mononuclear cells

(hPBMCs) and mouse splenocytes, demonstrating its effect on primary immune cells [3] [4].
Inhibition of IL-17A in human whole blood, a more challenging assay that accounts for

protein binding and provides a better translational model for in vivo efficacy [3] [4].
Selectivity profiling against related nuclear receptors (RORα, RORβ) and a broad panel of

other enzymes and receptors to confirm its targeted action [3] [1].
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Structural Biology: The 3D interaction between Vimirogant and its target was elucidated using X-
ray crystallography. The co-crystal structure of Vimirogant bound to the RORγt ligand-binding
domain has been deposited in the Protein Data Bank under the accession code 5NTW [1]. This

structure is critical for understanding the binding mode and for structure-based drug design.
In Vivo Pharmacology: The efficacy of Vimirogant was demonstrated in a mouse experimental
autoimmune encephalitis (EAE) model. Oral administration significantly suppressed clinical
symptoms, demyelination, and the expression of inflammatory markers in the spinal cord [3] [4].

Status in Clinical Development

Vimirogant was developed by Vitae Pharmaceuticals (later acquired by Allergan/AbbVie) [1] [2]. It

successfully entered Phase IIa clinical trials for psoriasis. However, its clinical development was

discontinued in 2018 [2]. This highlights the attrition common in drug development, where promising pre-

clinical compounds may not advance due to various factors such as efficacy, safety, or strategic portfolio

decisions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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